Cas no 3507-18-4 (6-methyl-1,3-benzothiazole-2-carboxylic acid)

6-Methyl-1,3-benzothiazole-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzothiazole core with a methyl substituent at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its benzothiazole scaffold contributes to enhanced stability and reactivity, making it valuable for constructing complex molecular frameworks. The carboxylic acid moiety allows for further functionalization through esterification, amidation, or other derivatization reactions. The methyl group at the 6-position can influence electronic and steric properties, offering tailored reactivity for specific applications. This compound is typically characterized by high purity and consistent performance in synthetic workflows.
6-methyl-1,3-benzothiazole-2-carboxylic acid structure
3507-18-4 structure
Product Name:6-methyl-1,3-benzothiazole-2-carboxylic acid
CAS No:3507-18-4
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD11217428
CID:295866
PubChem ID:45077771
Update Time:2025-05-27

6-methyl-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxylicacid, 6-methyl-
    • 2-Benzothiazolecarboxylicacid,6-methyl-(7CI,8CI,9CI)
    • 6-Methylbenzo[d]thiazole-2-carboxylic acid
    • 6-Methyl-1,3-benzothiazole-2-carboxylic acid
    • 6-Methyl-2-benzothiazolecarboxylic acid
    • AM806077
    • MFCD11217428
    • CS-0187967
    • SCHEMBL2210476
    • DTXSID30663384
    • A919265
    • 3507-18-4
    • AKOS006306453
    • 2-benzothiazolecarboxylic acid,6-methyl-
    • 6-methylbenzo[d]thiazole-2-carboxylicacid
    • DS-10289
    • FT-0703253
    • DB-307186
    • 6-Methyl-benzothiazole-2-carboxylic acid
    • 6-methyl-1,3-benzothiazole-2-carboxylic acid
    • MDL: MFCD11217428
    • Inchi: 1S/C9H7NO2S/c1-5-2-3-6-7(4-5)13-8(10-6)9(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: OIWCTIAIDPNAOO-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 193.01981
  • Monoisotopic Mass: 193.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 50.19

6-methyl-1,3-benzothiazole-2-carboxylic acid Security Information

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